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Compound of Interest

Compound Name: cis-1,2-Dichlorocyclohexane

Cat. No.: B086984

An In-depth Technical Guide to cis-1,2-
Dichlorocyclohexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
stereochemical properties of cis-1,2-dichlorocyclohexane. It is intended to be a valuable
resource for researchers and professionals in organic chemistry, materials science, and drug
development who may utilize this compound as a key intermediate or model system.

Core Physical and Chemical Properties

cis-1,2-Dichlorocyclohexane is a cyclic organic compound that presents as a colorless to
pale yellow liquid at room temperature.[1] Its non-polar nature renders it sparingly soluble in
water but highly soluble in common organic solvents.[1] The cis configuration of the two
chlorine atoms on the same side of the cyclohexane ring significantly influences its physical
and chemical behavior, particularly its reactivity and conformational preferences.[1][2]

Quantitative Physical Data

The following table summarizes the key physical properties of cis-1,2-dichlorocyclohexane.
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Property Value Units Reference(s)
CAS Number 10498-35-8 N/A [3]14][5]
Molecular Formula CeH10Cl2 N/A [4105][6]
Molecular Weight 153.05 g/mol [L1[31[4]1[5][6]
Density 1.14 g/cm3 [718]
Boiling Point 206.9 (at 760 mmHQ) °C [7]
105-110 (at 33

°C [9][10]
mmHg)
Melting Point -1.5 °C [7]
Flash Point 66.1 °C [7]
Refractive Index

1.4977 N/A [9][10]
(n_D%)
Vapor Pressure 0.333 mmHg at 25°C [7]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of cis-1,2-
dichlorocyclohexane. Key spectral features are summarized below.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b086984
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB6736556.htm
https://pubchem.ncbi.nlm.nih.gov/compound/cis-1_2-Dichlorocyclohexane
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB6736556.htm
https://pubchem.ncbi.nlm.nih.gov/compound/cis-1_2-Dichlorocyclohexane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C10498358&Mask=4
https://cymitquimica.com/cas/10498-35-8/
https://www.benchchem.com/product/b086984
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB6736556.htm
https://pubchem.ncbi.nlm.nih.gov/compound/cis-1_2-Dichlorocyclohexane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C10498358&Mask=4
https://www.guidechem.com/dictionary/en/10498-35-8.html
https://www.chemsrc.com/en/cas/10498-35-8_419366.html
https://www.guidechem.com/dictionary/en/10498-35-8.html
https://orgsyn.org/demo.aspx?prep=CV6P0424
https://www.lookchem.com/Chempedia/Chemical-Technology/16041.html
https://www.guidechem.com/dictionary/en/10498-35-8.html
https://www.guidechem.com/dictionary/en/10498-35-8.html
https://orgsyn.org/demo.aspx?prep=CV6P0424
https://www.lookchem.com/Chempedia/Chemical-Technology/16041.html
https://www.guidechem.com/dictionary/en/10498-35-8.html
https://www.benchchem.com/product/b086984?utm_src=pdf-body
https://www.benchchem.com/product/b086984?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Technique

Key Features

Reference(s)

13C NMR

Due to its plane of symmetry,
the cis isomer exhibits three

distinct carbon signals.

[51011]

Mass Spectrometry (GC-MS)

The molecular ion peak (M*)
will be observed, with a
characteristic isotopic pattern
(M, M+2, M+4) confirming the
presence of two chlorine

atoms.

[51112]

Infrared (IR) Spectroscopy

A unique fingerprint region
distinguishes it from its trans

isomer.

[6112]

Stereochemistry and Conformational Analysis

cis-1,2-Dichlorocyclohexane is a meso compound.[3] Despite having two stereocenters, it is

achiral due to a plane of symmetry.[3] The cyclohexane ring exists predominantly in a chair

conformation to minimize steric strain. In the case of the cis isomer, one chlorine substituent

must occupy an axial position while the other is in an equatorial position (axial-equatorial).[3]

[13]

The molecule undergoes rapid chair-flipping at room temperature, resulting in a racemic

mixture of two rapidly interconverting enantiomeric chair conformers.[2][3] This conformational

equilibrium is a key feature of its stereochemistry.
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Conformational Equilibrium of cis-1,2-Dichlorocyclohexane
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Caption: Rapid chair-flip equilibrium of cis-1,2-dichlorocyclohexane.

Chemical Reactivity and Synthesis

cis-1,2-Dichlorocyclohexane undergoes reactions typical of alkyl halides, including
nucleophilic substitution and elimination reactions.[1][3] The strained axial-equatorial
arrangement of the chlorine atoms makes the cis isomer more reactive in these reactions
compared to the more stable trans isomer, which can adopt a diequatorial conformation.[3]
Nucleophilic substitution can proceed via either an SN1 or SN2 mechanism depending on the
reaction conditions.[3]

Stereospecific Synthesis from 1,2-Epoxycyclohexane

A common and stereospecific method for the synthesis of cis-1,2-dichlorocyclohexane
involves the reaction of 1,2-epoxycyclohexane with dichlorotriphenylphosphorane.[9][10] This
reaction proceeds with inversion of configuration at both carbon atoms of the epoxide ring,
leading to the cis product.[9] Other methods, such as using sulfuryl chloride, have been
reported but are often less stereospecific.[9][14]

The following diagram illustrates the workflow for this synthetic procedure.
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Synthesis of cis-1,2-Dichlorocyclohexane
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Caption: Experimental workflow for the synthesis of cis-1,2-dichlorocyclohexane.
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Experimental Protocol: Synthesis from 1,2-
Epoxycyclohexane

The following protocol is adapted from a literature procedure for the stereospecific synthesis of
cis-1,2-dichlorocyclohexane.[9][10]

Caution: Benzene is a known carcinogen. All procedures involving benzene should be carried
out in a well-ventilated fume hood with appropriate personal protective equipment, including
gloves.[9]

Materials:

Triphenylphosphine (95 g, 0.36 mole)[9][10]

e Anhydrous benzene (500 ml + 60 ml + 50 ml)[9][10]

e Chlorine gas[9][10]

e 1,2-Epoxycyclohexane (24.5 g, 0.250 mole)[9][10]

o Methanol (10 ml)[9][10]

o Petroleum ether (30-60°C, 300 ml + 3 x 100 mi)[10]

e Aqueous 5% sodium bisulfite (250 ml)[9][10]

o Water (250 ml)[9][10]

e Magnesium sulfate[9][10]

Procedure:

» A 1l-liter, three-necked flask equipped with a mechanical stirrer, a gas inlet tube, and a
condenser with a drying tube is charged with triphenylphosphine (95 g) and anhydrous
benzene (500 ml).[9][10]

e The flask is cooled in an ice bath, and stirring is initiated. Chlorine gas is introduced through
the gas inlet, leading to the formation of dichlorotriphenylphosphorane as a white solid or
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milky oil. The chlorine flow is stopped when the mixture develops a persistent lemon-yellow
color.[10]

e The gas inlet is replaced with an addition funnel, and a solution of triphenylphosphine (10 g)
in benzene (60 ml) is added dropwise.[10]

o A solution of 1,2-epoxycyclohexane (24.5 g) in benzene (50 ml) is then added dropwise over
approximately 20 minutes.[9][10]

e The ice bath is replaced with a heating mantle, and the two-phase mixture is stirred and
refluxed for 4 hours.[9][10]

» After cooling, the excess dichlorotriphenylphosphorane is quenched by the slow addition of
methanol (10 ml).[9][10]

o The mixture is concentrated on a rotary evaporator. The residue is triturated with petroleum
ether (300 ml).[10]

e The resulting solid (triphenylphosphine oxide) is collected by suction filtration and washed
with three 100-ml portions of petroleum ether.[9][10]

o The combined filtrates are refiltered, washed with aqueous 5% sodium bisulfite (250 ml), and
then with water (250 ml).[9][10]

e The organic phase is dried over magnesium sulfate, filtered, and concentrated on a rotary
evaporator.[9][10]

e The crude product is distilled through a Vigreux column to yield cis-1,2-
dichlorocyclohexane (27-28 g, 71-73%) at 105-110°C (33 mm Hg).[9][10]

Safety and Handling

cis-1,2-Dichlorocyclohexane should be handled with care in a well-ventilated area, and
personal protective equipment, including safety goggles, gloves, and a lab coat, should be
worn.[15][16] Avoid contact with skin and eyes, and prevent the formation of aerosols.[15] Store
in a cool, dry, and well-ventilated place in a tightly sealed container.[15] For detailed safety
information, consult the Safety Data Sheet (SDS).[15][16][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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